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Compound of Interest

Compound Name: (+)-Anatoxin A hydrochloride

Cat. No.: B1292807

Get Quote

Synonym: Anatoxin-a | Source Organism:Anabaena flos-aquae (Strain NRC-44-1)[1][2]

Executive Summary
This technical guide reconstructs the seminal discovery of "Very Fast Death Factor" (VFDF), a

potent neurotoxin now known as Anatoxin-a.[3] Originating from mass livestock mortalities in

the Canadian prairies during the 1950s and 60s, VFDF was isolated from the cyanobacterium

Anabaena flos-aquae.[4][5] Unlike the hepatotoxic "Fast Death Factor" (microcystins) produced

by Microcystis, VFDF caused death in murine models within minutes via respiratory arrest. This

document details the historical isolation protocols, structural elucidation, and the depolarizing

neuromuscular blocking mechanism that defines this alkaloid.

Phenomenological Origins: The "VFDF" Designation
The Saskatchewan Mortality Events
In the late 1950s, toxic blooms in Saskatchewan lakes led to the rapid death of cattle and

waterfowl. The lethality was distinct from previously characterized algal poisonings:

Symptom Onset: Immediate (staggering, gasping, tremors).
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Time to Death: < 10 minutes post-ingestion.[2]

Pathology: Absence of gross liver damage (distinguishing it from Microcystis hepatotoxins).

The Gorham Strain (NRC-44-1)
Dr. Paul Gorham at the National Research Council (NRC) of Canada isolated a unialgal clone,

NRC-44-1, from a bloom in Burton Lake, Saskatchewan (1961). This strain became the

canonical source for VFDF research.

Distinction of Death Factors:

Factor Name Organism Toxin Class
Time to Death
(Mouse i.p.)

Mechanism

VFDF
Anabaena flos-
aquae

Alkaloid
(Anatoxin-a)

2–7 minutes
Neuromuscula
r Blockade

FDF
Microcystis

aeruginosa

Cyclic Peptide

(Microcystin)
1–3 hours

Protein

Phosphatase

Inhibition (Liver)

| SDF | Various | Lipopolysaccharides | 4–48 hours | Endotoxic Shock |

Technical Deep Dive: Isolation & Fractionation
Protocol
Based on the historical methodologies of Carmichael, Biggs, and Gorham (1975) and Devlin et

al. (1977).

Experimental Logic
The researchers faced a volatile compound. The choice of acidic extraction was causal: as an

amine, VFDF is basic. Acidifying the solvent converts the free base into a stable salt

(hydrochloride), preventing loss during concentration.

The Historical Workflow
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Step 1: Biomass Preparation

Cultivate A. flos-aquae NRC-44-1 in ASM-1 medium (pH 8.0).

Harvest via centrifugation.

Critical Step: Lyophilize (freeze-dry) cells immediately. Wet biomass allows rapid enzymatic

degradation of the toxin.

Step 2: Acidic Extraction

Suspend lyophilized cells in Ethanol:HCl (acidified ethanol).

Rationale: Solubilizes the polar alkaloid while precipitating proteins.

Step 3: Lipid Removal

Wash the crude extract with Hexane.

Rationale: Removes chlorophyll and non-toxic lipids which interfere with chromatography.

Step 4: Thin Layer Chromatography (TLC)

Stationary Phase: Silica Gel G.

Mobile Phase: Ethanol:Ammonia:Water.

Detection: Dragendorff’s reagent (orange spots indicate alkaloids).

Visualization of the Isolation Logic
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Figure 1: The bioassay-guided fractionation workflow used to isolate VFDF. Note the critical

acidification step to stabilize the amine.

Structural Elucidation (1977)
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Following isolation, the chemical structure was solved by J.P. Devlin and colleagues.[6]

Chemical Formula:

IUPAC Name: 2-acetyl-9-azabicyclo[4.2.1]non-2-ene.

Key Structural Features:

Secondary Amine: A basic nitrogen atom within a bicyclic ring.

Conjugated Enone: An

-unsaturated ketone side chain.

Stability Note: The conjugated system makes Anatoxin-a highly susceptible to photolysis. In

sunlight, it degrades into non-toxic dihydro-compounds and epoxides within hours. This

explains why field toxicity often disappears rapidly after a bloom collapses.

Mechanism of Action: The "Depolarizing Blockade"
VFDF is a potent agonist of the nicotinic acetylcholine receptor (nAChR). Its lethality stems

from its ability to mimic acetylcholine (ACh) without being degraded by the body's "off-switch."

The Molecular Cascade
Binding: Anatoxin-a binds to the nAChR on the post-synaptic membrane of the

neuromuscular junction.

Affinity: It has ~20x higher affinity for the receptor than endogenous ACh.

Depolarization: The channel opens, allowing

influx, triggering muscle contraction.

Resistance: Unlike ACh, Anatoxin-a is NOT hydrolyzed by acetylcholinesterase (AChE).[7][8]

Result: The channel remains open (prolonged depolarization). The muscle cannot reset

(repolarize), leading to a desensitization block.
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Clinical Outcome: Tetanic spasm followed by flaccid paralysis of respiratory muscles

Asphyxia.

Pathway Visualization
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Figure 2: Comparative mechanism of Acetylcholine vs. Anatoxin-a. The inability of AChE to

degrade the toxin leads to fatal neuromuscular blockade.

Modern Relevance & References
From Bioassay to Mass Spec
While the historical mouse bioassay (death in <5 min) was the gold standard for identifying

VFDF, modern detection relies on LC-MS/MS (Liquid Chromatography-Tandem Mass

Spectrometry). This allows for the detection of Anatoxin-a at sub-ppb levels, distinguishing it

from its degradation products (dihydroanatoxin-a) and the distinct organophosphate toxin

Anatoxin-a(s) (guanitoxin).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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